Cas no 1522497-40-0 (2-bromo-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-one)

• Product Name: 2-bromo-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-one
• CAS No: 1522497-40-0
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• MDL: MFCD23802271
• CID: 4603904
• PubChem ID: 79964724
• Update Time: 2025-10-29

2-bromo-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(1,2,3,4-tetrahydro-1-naphthalenyl)-
• 2-bromo-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-one

• MDL： MFCD23802271
• Inchi： 1S/C12H13BrO/c13-8-12(14)11-7-3-5-9-4-1-2-6-10(9)11/h1-2,4,6,11H,3,5,7-8H2
• InChI Key： HNIBRNUNIXDCCO-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2=C(C=CC=C2)CCC1)CBr

Additional information on 2-bromo-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-one

Comprehensive Overview of 2-Bromo-1-(1,2,3,4-Tetrahydronaphthalen-1-yl)Ethan-1-One (CAS No. 1522497-40-0)

2-Bromo-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-one, with the CAS number 1522497-40-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated ketone derivative is structurally characterized by a tetrahydronaphthalene backbone, which is a partially hydrogenated naphthalene ring, coupled with a bromoacetyl group. The presence of the bromo substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound’s unique structure, particularly the tetrahydronaphthalen-1-yl moiety, contributes to its potential applications in drug discovery and material science. Researchers are increasingly exploring its utility in the synthesis of bioactive molecules, including those targeting neurological and inflammatory pathways. The 2-bromo-1-one functional group is pivotal in cross-coupling reactions, a topic frequently searched in academic and industrial chemistry forums.

In recent years, the demand for high-purity intermediates like 2-bromo-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-one has surged, driven by advancements in green chemistry and sustainable synthesis. These trends align with user queries such as "eco-friendly bromination methods" or "efficient ketone derivatives for medicinal chemistry." The compound’s role in catalysis and ligand design further underscores its relevance in modern organic synthesis.

From a technical perspective, the CAS 1522497-40-0 compound exhibits notable stability under controlled conditions, making it suitable for scalable production. Its molecular weight and solubility profile are frequently discussed in research papers, addressing common questions like "solvent compatibility of bromo ketones." Analytical techniques such as NMR and HPLC are typically employed to verify its purity, a critical factor for laboratories focusing on precision synthesis.

The growing interest in heterocyclic compounds and small-molecule libraries has further elevated the prominence of 2-bromo-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-one. Its integration into combinatorial chemistry workflows highlights its versatility, a topic often explored in peer-reviewed journals and patent literature. Additionally, its potential as a photoaffinity labeling agent has sparked discussions in biochemical research circles.

In summary, 2-bromo-1-(1,2,3,4-tetrahydronaphthalen-1-yl)ethan-1-one (CAS 1522497-40-0) represents a multifaceted compound with broad applicability in cutting-edge scientific endeavors. Its alignment with contemporary research trends, such as fragment-based drug design and catalytic C-C bond formation, ensures its continued relevance in both academic and industrial settings.